Cas no 26420-79-1 (3-Chloropropoxymethylbenzene)

• Product Name: 3-Chloropropoxymethylbenzene
• CAS No: 26420-79-1
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• MDL: MFCD00028196
• CID: 291283
• PubChem ID: 221505
• Update Time: 2025-10-31

3-Chloropropoxymethylbenzene Chemical and Physical Properties

Names and Identifiers

• ((3-Chloropropoxy)methyl)benzene
• 1-(Benzyloxy)-3-chloropropane
• 1-benzyloxy-3-chloropropane
• 3-chloropropoxymethylbenzene
• Benzene,[(3-chloropropoxy)methyl]-
• (3-chloropropoxymethyl)benzene
• 1-(benzyloxy)-2-chloropropane
• 1-chloro-3-benzyloxypropane
• 3-(benzyloxy)-1-chloropropane
• 3-benzyloxypropylchloride
• benzyl 3-chloropropyl ether
• PhCH2O(CH2)3Cl
• 3-Chloro-1-benzyloxypropane
• NSC 6169
• SCHEMBL1001167
• 26420-79-1
• [(3-chloropropoxy)methyl]benzene
• CS-0208874
• FT-0638602
• AKOS000163753
• 3-chloropropyl phenylmethyl ether
• MFCD00028196
• Benzene, [(3-chloropropoxy)methyl]-
• BBA42079
• EN300-135058
• 1-chloro- 3-(phenylmethyloxy)propane
• NSC-6169
• A911383
• DTXSID10278117
• 1-chloro-3- benzyloxypropane
• 1-chloro-3-benzyloxy-propane
• XYQPOKBAQDQMQP-UHFFFAOYSA-N
• NSC6169
• DB-005596
• 3-Chloropropoxymethylbenzene

• MDL： MFCD00028196
• Inchi： 1S/C10H13ClO/c11-7-4-8-12-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
• InChI Key： XYQPOKBAQDQMQP-UHFFFAOYSA-N
• SMILES： ClCCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 184.06500
• Monoisotopic Mass: 184.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.067±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 131-133 ºC (20 Torr)
• Flash Point: 109.9±14.2 ºC,
• Refractive Index: 1.509
• Solubility: Very slightly soluble (0.81 g/l) (25 º C),
• PSA: 9.23000
• LogP: 2.83210
• Solubility: Not determined

3-Chloropropoxymethylbenzene Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-Chloropropoxymethylbenzene

Research Brief on 3-Chloropropoxymethylbenzene (CAS: 26420-79-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-Chloropropoxymethylbenzene (CAS: 26420-79-1) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its utility as a versatile intermediate in organic synthesis and drug development. This research brief consolidates the latest findings on its synthesis, reactivity, and potential applications, providing a comprehensive overview for professionals in the field.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-Chloropropoxymethylbenzene. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85% under mild reaction conditions. This method not only improves efficiency but also reduces environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In pharmaceutical applications, 3-Chloropropoxymethylbenzene has been investigated as a key building block for the synthesis of bioactive molecules. Research from the European Journal of Medicinal Chemistry (2024) reported its use in the development of novel kinase inhibitors, showcasing its potential in targeted cancer therapies. The compound's unique chemical properties allow for selective modifications, enabling the creation of derivatives with enhanced pharmacological profiles.

Beyond drug development, 3-Chloropropoxymethylbenzene has found applications in materials science. A recent study in ACS Applied Materials & Interfaces (2023) explored its incorporation into polymer matrices, resulting in materials with improved thermal stability and mechanical properties. These findings open new avenues for its use in biomedical devices and drug delivery systems.

Despite these promising developments, challenges remain in optimizing the safety profile and scalability of 3-Chloropropoxymethylbenzene-based compounds. Ongoing research aims to address these limitations through structural optimization and process innovation. Future directions include exploring its potential in combination therapies and multifunctional materials, further expanding its impact on chemical biology and pharmaceutical sciences.